Cas no 1528757-88-1 ((3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester)

• Product Name: (3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester
• CAS No: 1528757-88-1
• MF: C₁₉H₂₂BFO₃
• MW: 328.185589313507
• MDL: MFCD23098816
• CID: 4604247
• Update Time: 2025-06-08

(3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Benzyloxy-5-fluoro-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• (3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester
• 1,3,2-Dioxaborolane, 2-[3-fluoro-5-(phenylmethoxy)phenyl]-4,4,5,5-tetramethyl-
• 2-(3-fluoro-5-phenylmethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD23098816
• Inchi： 1S/C19H22BFO3/c1-18(2)19(3,4)24-20(23-18)15-10-16(21)12-17(11-15)22-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3
• InChI Key： FAVUCVNUXHFOPD-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(OCC2=CC=CC=C2)=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester

(3-(Benzyloxy)-5-fluorophenyl)boronic Acid, Pinacol Ester (CAS No. 1528757-88-1)

(3-(Benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester (CAS No. 1528757-88-1) is a versatile organoboron compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound is particularly valuable due to its unique structural features and reactivity, making it an essential building block in the synthesis of complex molecules, including pharmaceuticals and materials with advanced properties.

The benzyloxy and fluorine substituents on the phenyl ring contribute to the compound's enhanced stability and reactivity. The boronic acid pinacol ester functional group provides a stable and easily manipulable handle for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds and functional materials. The presence of the pinacol ester protects the boronic acid moiety from premature hydrolysis, ensuring high yields and purity in synthetic processes.

Recent research has highlighted the importance of (3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors of protein-protein interactions (PPIs), which are crucial targets for treating various diseases, including cancer and neurodegenerative disorders. The compound's ability to form stable intermediates and its compatibility with a wide range of coupling partners make it an ideal choice for these applications.

In addition to its role in medicinal chemistry, (3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester has found applications in materials science. Researchers at the University of California, Berkeley, have utilized this compound to synthesize advanced polymers with tunable optical and electronic properties. These polymers have potential applications in optoelectronics, sensors, and energy storage devices. The controlled synthesis of these materials is facilitated by the high reactivity and selectivity of the boronic acid pinacol ester group.

The synthesis of (3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester typically involves several well-established steps. First, the benzylation of 3-hydroxy-5-fluorobenzene is performed using benzyl bromide in the presence of a base such as potassium carbonate. The resulting benzyloxy derivative is then converted into the corresponding boronic acid using a boronate esterification reaction with bis(pinacolato)diboron. This process yields a highly pure product that can be readily used in subsequent synthetic transformations.

One of the key advantages of (3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester is its compatibility with various functional groups and reaction conditions. This makes it an excellent choice for late-stage functionalization strategies in drug discovery and development. For example, a recent study published in Organic Letters demonstrated its use in the late-stage introduction of fluorine atoms into complex natural product scaffolds, enhancing their pharmacological properties while maintaining their structural integrity.

The safety profile of (3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester is also noteworthy. It is generally considered safe to handle under standard laboratory conditions, provided appropriate personal protective equipment (PPE) is used. However, as with any chemical compound, it is important to follow all safety guidelines and regulatory requirements to ensure safe handling and storage.

In conclusion, (3-(benzyloxy)-5-fluorophenyl)boronic acid, pinacol ester (CAS No. 1528757-88-1) is a valuable reagent with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop novel compounds with advanced properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in these fields.